Low-fuel-permeation thermoplastic vulcanizates prepared from mutually miscible fluoroelastomer and poly(vinylidene fluoride–hexafluoropropylene)

Polymer International Pub Date: 2023-03-04 DOI: 10.1002/pi.6518

Abstract
An oleophobic barrier material is imperative for automotive fuel hose applications to reduce permeation of air-polluting hydrocarbons. With the increasingly strict exhaust emission regulations, the development of new fluoroelastomer (FKM) materials with enhanced fuel permeation resistance is highly desirable. Herein, we successfully developed a class of all-fluorinated thermoplastic vulcanizates (TPVs) by dynamic vulcanization from FKM and poly(vinylidene fluoride–hexafluoropropylene) (P(VDF-HFP)). The mechanical properties, recyclability and fuel resistance of the FKM/P(VDF-HFP) TPVs were examined. The results show that the FKM/P(VDF-HFP) blends present high mechanical performance with tensile strength up to 26.3 MPa and strain at break of more than 600% at a high rubber/plastic ratio of 7:3 by weight. Moreover, our FKM/P(VDF-HFP) TPVs show excellent fuel resistance and recyclability. Such high mechanical properties, recyclability and fuel resistance are correlated with the good miscibility between FKM and P(VDF-HFP), the strong FKM rubber network and the fine phase morphology of TPVs. This work provides a guidance for the preparation of new TPVs through selecting mutually miscible polymers without any compatibilizer, and demonstrates that these new TPVs can be a good alternative option to replace the traditional thermosetting fluororubbers in the automotive industry as barrier layers for fuel hoses. © 2023 Society of Industrial Chemistry.
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Journal Name：Polymer International
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